2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran

• CAS No.: 61266-28-2
• Molecular Formula: C11H8BrNO5S
• Molecular Weight: 346.16 g/mol
• IUPAC Name: 2-[(4-bromophenyl)sulfonylmethyl]-5-nitrofuran
• InChI: InChI=1S/C11H8BrNO5S/c12-8-1-4-10(5-2-8)19(16,17)7-9-3-6-11(18-9)13(14)15/h1-6H,7H2
• InChI Key: PAASAWPVJZVHIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CC2=CC=C(O2)[N+](=O)[O-])Br

Description

2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran is an organic compound that features a furan ring substituted with a nitro group and a sulfonylmethyl group attached to a bromobenzene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran typically involves multi-step organic reactions. One common approach is to start with the nitration of furan to introduce the nitro group. This is followed by the sulfonylation of bromobenzene to form 4-bromobenzenesulfonyl chloride. The final step involves the coupling of the sulfonyl chloride with the nitrofuran under basic conditions to yield the target compound .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but optimized for large-scale production. This could include the use of continuous flow reactors to improve reaction efficiency and yield, as well as the use of catalysts to lower reaction temperatures and times .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The bromobenzene moiety can participate in electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Nucleophilic Substitution: The sulfonyl group can be a site for nucleophilic substitution reactions, leading to the formation of sulfonamides or other derivatives.

Reduction: The nitro group can be reduced to an amine under hydrogenation conditions.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents such as nitric acid, sulfuric acid, and halogens (e.g., bromine) are commonly used.

Nucleophilic Substitution: Reagents like amines or thiols can be used under basic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) and hydrogen gas are typically employed for the reduction of the nitro group.

Major Products

Electrophilic Aromatic Substitution: Products include nitrated, sulfonated, or halogenated derivatives of the compound.

Nucleophilic Substitution: Products include sulfonamide derivatives.

Reduction: The major product is the corresponding amine derivative.

Scientific Research Applications

2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound’s derivatives may exhibit biological activity, making it a potential candidate for drug development.

Material Science: It can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran depends on its specific application. In medicinal chemistry, its biological activity could be attributed to its ability to interact with specific molecular targets, such as enzymes or receptors. The sulfonyl and nitro groups may play a role in binding to these targets, thereby modulating their activity .

Comparison with Similar Compounds

Similar Compounds

4-Bromobenzenesulfonyl Chloride: Used in similar synthetic applications but lacks the nitrofuran moiety.

5-Nitrofuran-2-carboxylic Acid: Contains the nitrofuran moiety but lacks the sulfonylmethyl group.

Uniqueness

2-[(4-Bromobenzene-1-sulfonyl)methyl]-5-nitrofuran is unique due to the combination of its functional groups, which confer specific reactivity and potential biological activity. This makes it a versatile compound for various applications in organic synthesis and medicinal chemistry .